![molecular formula C20H12ClF3N2S B2832569 6-(2-Chlorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile CAS No. 338963-48-7](/img/structure/B2832569.png)
6-(2-Chlorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile
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Description
6-(2-Chlorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile is a useful research compound. Its molecular formula is C20H12ClF3N2S and its molecular weight is 404.84. The purity is usually 95%.
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Scientific Research Applications
1. Agrochemical Formulation Impurities
Research on the profile and amount of dioxin impurity in historic Japanese agrochemical formulations has been conducted, focusing on chemicals like pentachlorophenol and chloronitrofen. This study highlights the importance of analyzing impurities in agrochemicals for environmental and health assessments (Masunaga, Takasuga, & Nakanishi, 2001).
2. Fuel Cell Membranes
Partially fluorinated disulfonated poly(arylene ether benzonitrile) copolymers have been synthesized for use in proton exchange membranes for fuel cells. This research demonstrates the role of chemical structure in controlling membrane properties, affecting fuel cell performance (Sankir, Kim, Pivovar, & McGrath, 2007).
3. High-Performance Polyimides
Studies on transparent aromatic polyimides derived from thiophenyl-substituted benzidines have been conducted, showing potential for materials with high refractive indices, small birefringence, and good thermomechanical stabilities. This research is crucial for the development of advanced materials in optics and electronics (Tapaswi et al., 2015).
4. Corrosion Inhibition
The effectiveness of triazole derivatives in corrosion inhibition for mild steel in acidic media has been explored, revealing significant potential for protective coatings in industrial applications (Lagrenée et al., 2002).
5. Insecticide Discovery
Research on sulfoxaflor, a novel insecticide targeting sap-feeding pests, has been conducted, showcasing the discovery and efficacy of new classes of insect control agents against resistant insects. This is crucial for improving agricultural productivity and managing pest resistance (Sparks et al., 2013).
properties
IUPAC Name |
6-(2-chlorophenyl)-2-(4-methylphenyl)sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12ClF3N2S/c1-12-6-8-13(9-7-12)27-19-15(11-25)16(20(22,23)24)10-18(26-19)14-4-2-3-5-17(14)21/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PODBGTFKAJSILR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=C(C(=CC(=N2)C3=CC=CC=C3Cl)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12ClF3N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-Chlorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.